Cas no 3189-43-3 (Tetracyanoethylene Oxide)
Tetracyanoethylene Oxide structure
Product Name:Tetracyanoethylene Oxide
CAS No:3189-43-3
MF:C6N4O
MW:144.090399742126
MDL:MFCD00014483
CID:314844
PubChem ID:87577202
Update Time:2025-04-19
Tetracyanoethylene Oxide Chemical and Physical Properties
Names and Identifiers
-
- Tetracyanoethylene Oxide
- 2,2,3,3-Oxiranetetracarbonitrile
- NULL
- oxirane-2,2,3,3-tetracarbonitrile
- Oxiranetetracarbonitrile
- TCNEO
- tetracyanoethyleneepoxide
- InChI=1/C6N4O/c7-1-5(2-8)6(3-9,4-10)11-
- EINECS 221-691-7
- Tetracyanoethyleneoxide
- Tetracyanoethylene oxide, 95%
- YWXLYZIZWVOMML-UHFFFAOYSA-N
- SY052897
- 3189-43-3
- SCHEMBL146913
- T1439
- NS00045041
- MFCD00014483
- DTXSID60185741
- FT-0634719
- AKOS015836098
- tetra-cyano epoxide
- T72284
- BS-44109
- DB-048125
-
- MDL： MFCD00014483
- Inchi： 1S/C6N4O/c7-1-5(2-8)6(3-9,4-10)11-5
- InChI Key： YWXLYZIZWVOMML-UHFFFAOYSA-N
- SMILES： O1C(C#N)(C#N)C1(C#N)C#N
Computed Properties
- Exact Mass: 144.00700
- Monoisotopic Mass: 144.00721064g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -1
- Topological Polar Surface Area: 108Ų
Experimental Properties
- Color/Form: Beige crystalline powder
- Melting Point: 176-179 °C
- PSA: 107.69000
- LogP: -0.41148
- Solubility: Not available
Tetracyanoethylene Oxide Security Information
-
Symbol:
- Prompt：dangerous
- Hazard Statement： H301+H311+H331-H315-H319
- Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
- Hazardous Material transportation number：UN 3439 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： 20/21/22
- Safety Instruction： 36/37
- FLUKA BRAND F CODES：8-10-21
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Storage Condition：<0°C
- Risk Phrases：R20/21/22
Tetracyanoethylene Oxide Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Tetracyanoethylene Oxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T1439-1G |
Tetracyanoethylene Oxide |
3189-43-3 | >97.0%(N) | 1g |
¥1365.00 | 2024-04-16 | |
| TRC | T204513-10mg |
Tetracyanoethylene Oxide |
3189-43-3 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | T204513-50mg |
Tetracyanoethylene Oxide |
3189-43-3 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | T204513-100mg |
Tetracyanoethylene Oxide |
3189-43-3 | 100mg |
$ 80.00 | 2022-06-03 | ||
| abcr | AB142056-1 g |
Tetracyanoethylene oxide, 97%; . |
3189-43-3 | 97% | 1 g |
€163.60 | 2023-07-20 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | T1439-1g |
Tetracyanoethylene Oxide |
3189-43-3 | 97.0%(N) | 1g |
￥1630.0 | 2022-06-10 | |
| eNovation Chemicals LLC | D748922-1g |
TETRACYANOETHYLENE OXIDE |
3189-43-3 | 97.0% | 1g |
$225 | 2024-06-07 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T162125-1G |
Tetracyanoethylene Oxide |
3189-43-3 | >97.0%(N) | 1G |
￥1,305.00 | 2021-05-24 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T162125-250mg |
Tetracyanoethylene Oxide |
3189-43-3 | 97% | 250mg |
¥799.90 | 2023-08-31 | |
| eNovation Chemicals LLC | Y1193793-5g |
Tetracyanoethylene Oxide |
3189-43-3 | 97% | 5g |
$715 | 2024-07-20 |
Tetracyanoethylene Oxide Related Literature
-
1. Reactions of tetracyanoethylene oxide with 1,2,3-dithiazolesPanayiotis A. Koutentis,Charles W. Rees J. Chem. Soc. Perkin Trans. 1 1998 2505
-
2. New routes to benzothiophenes, isothiazoles and 1,2,3-dithiazolesKumaraswamy Emayan,Russell F. English,Panayiotis A. Koutentis,Charles W. Rees J. Chem. Soc. Perkin Trans. 1 1997 3345
-
Gonzalo Jiménez-Osés,José Elguero,José I. García New J. Chem. 2009 33 471
-
Mitsushiro Nomura Dalton Trans. 2011 40 2112
-
Mark A. Spackman CrystEngComm 2018 20 5340
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